N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine
Overview
Description
“N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine” is a chemical compound with the molecular formula C7H11N3S and a molecular weight of 169.25 . It is a derivative of 1,3,4-thiadiazole, a heterocyclic compound that contains a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms .
Synthesis Analysis
The synthesis of symmetric amines, which could include “N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine”, can be achieved through a one-pot procedure involving domino reactions of 5-methyl-1,3,4-thiadiazole-2-amine, a new nitrogen atom donor, and alkyl halides . This method allows for the successful preparation of all three types of amines (primary, secondary, and tertiary) by adjusting the ratio of substrates and base control .Molecular Structure Analysis
The InChI code for “N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine” is1S/C7H11N3S/c1-5-9-10-7(11-5)8-6-3-2-4-6/h6H,2-4H2,1H3,(H,8,10) . This code provides a textual representation of the compound’s molecular structure.
Scientific Research Applications
- Summary of the Application : N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine is used as a nitrogen-transfer reagent in the synthesis of symmetrical primary, secondary, and tertiary alkyl amines from alkyl halides .
- Methods of Application or Experimental Procedures : The method involves a one-pot procedure for the synthesis of symmetrical amines by domino reactions of 5-methyl-1,3,4-thiadiazol-2-amine and alkyl halides . The ratio of substrates and base control can be changed to successfully prepare all three types of amines .
- Results or Outcomes : This method has been reported to have several advantages, including normal atmospheric conditions, excellent yields, and mild reaction conditions . It also avoids the use of expensive catalysts and starting materials, low selectivity, concomitant formation of large amounts of wasteful salts, and harsh workup procedures .
properties
IUPAC Name |
N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3S/c1-5-9-10-7(11-5)8-6-3-2-4-6/h6H,2-4H2,1H3,(H,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZIXSVGGIJPPJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC2CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclobutyl-5-methyl-1,3,4-thiadiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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